Cas no 1805121-03-2 (3,5-Dibromo-4-(difluoromethoxy)thiophenol)
3,5-Dibromo-4-(difluoromethoxy)thiophenol Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dibromo-4-(difluoromethoxy)thiophenol
-
- Inchi: 1S/C7H4Br2F2OS/c8-4-1-3(13)2-5(9)6(4)12-7(10)11/h1-2,7,13H
- InChI Key: XAVPTZPQFGEZRT-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1OC(F)F)Br)S
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 161
- XLogP3: 4.4
- Topological Polar Surface Area: 10.2
3,5-Dibromo-4-(difluoromethoxy)thiophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013020267-250mg |
3,5-Dibromo-4-(difluoromethoxy)thiophenol |
1805121-03-2 | 97% | 250mg |
489.60 USD | 2021-06-24 | |
| Alichem | A013020267-500mg |
3,5-Dibromo-4-(difluoromethoxy)thiophenol |
1805121-03-2 | 97% | 500mg |
798.70 USD | 2021-06-24 | |
| Alichem | A013020267-1g |
3,5-Dibromo-4-(difluoromethoxy)thiophenol |
1805121-03-2 | 97% | 1g |
1,475.10 USD | 2021-06-24 |
3,5-Dibromo-4-(difluoromethoxy)thiophenol Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3,5-Dibromo-4-(difluoromethoxy)thiophenol
Introduction to 3,5-Dibromo-4-(difluoromethoxy)thiophenol (CAS No. 1805121-03-2)
3,5-Dibromo-4-(difluoromethoxy)thiophenol (CAS No. 1805121-03-2) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes bromine and difluoromethoxy functional groups attached to a thiophenol backbone. The combination of these functionalities imparts unique chemical and biological properties, making it a valuable candidate for various applications.
The molecular formula of 3,5-Dibromo-4-(difluoromethoxy)thiophenol is C7H3Br2F2O2S, with a molecular weight of approximately 309.96 g/mol. The presence of bromine atoms confers high reactivity and stability, while the difluoromethoxy group enhances its solubility and bioavailability. These properties make it an attractive molecule for both synthetic chemistry and biological studies.
In recent years, the study of 3,5-Dibromo-4-(difluoromethoxy)thiophenol has expanded beyond its initial applications in organic synthesis. Researchers have explored its potential in various biological systems, including its role as a ligand in protein binding studies and its effects on cellular processes. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate specific enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent.
The synthetic route for 3,5-Dibromo-4-(difluoromethoxy)thiophenol involves a series of well-defined steps that ensure high yield and purity. Typically, the synthesis begins with the bromination of thiophenol followed by the introduction of the difluoromethoxy group through a nucleophilic substitution reaction. This multi-step process requires precise control over reaction conditions to achieve the desired product with minimal side reactions.
In terms of biological activity, 3,5-Dibromo-4-(difluoromethoxy)thiophenol has shown promising results in preclinical studies. It has been reported to exhibit potent anti-inflammatory and antioxidant properties, which are crucial for treating various diseases such as arthritis and neurodegenerative disorders. Additionally, preliminary studies have indicated that the compound may have antiviral activity against certain RNA viruses, making it a potential candidate for further investigation in virology.
The safety profile of 3,5-Dibromo-4-(difluoromethoxy)thiophenol is another important aspect that has been extensively studied. Toxicological assessments have shown that it is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and efficacy.
In conclusion, 3,5-Dibromo-4-(difluoromethoxy)thiophenol (CAS No. 1805121-03-2) represents a promising compound with a wide range of potential applications in both chemical and biological research. Its unique molecular structure and favorable properties make it an attractive candidate for further development in pharmaceuticals and other advanced materials. As research continues to advance, it is likely that new uses and benefits will be discovered, further solidifying its importance in the scientific community.
1805121-03-2 (3,5-Dibromo-4-(difluoromethoxy)thiophenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)